Cas no 946341-51-1 (2,5-dichloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 2,5-dichloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• CAS No: 946341-51-1
• MF: C₁₆H₁₃Cl₂N₃O₃S₂
• MW: 430.328718900681
• CID: 6554041
• Update Time: 2025-05-20

2,5-dichloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide
• 2,5-dichloro-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C16H13Cl2N3O3S2/c17-11-3-4-12(18)15(10-11)26(23,24)19-7-8-21-16(22)6-5-13(20-21)14-2-1-9-25-14/h1-6,9-10,19H,7-8H2
• InChI Key： CXYNWKKEZWMFTQ-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3SC=CC=3)C=CC2=O)(=O)=O)=CC(Cl)=CC=C1Cl

Additional information on 2,5-dichloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide

Introduction to 2,5-dichloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide (CAS No. 946341-51-1)

2,5-dichloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide, identified by its CAS number 946341-51-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, which is well-known for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly its dichloro-substituted benzene ring and the presence of a pyridazine moiety linked to a thiophene ring, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The synthesis of 2,5-dichloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the pyridazine ring, which is known for its stability and ability to interact with biological targets, enhances the compound's potential as an pharmacophore. Additionally, the sulfonamide group is a critical functional moiety that can improve solubility and binding affinity in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have shown that 2,5-dichloro-N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}benzene-1-sulfonamide exhibits promising interactions with several enzymes and receptors implicated in various diseases. These interactions suggest that the compound may have therapeutic applications in areas such as oncology, inflammation, and infectious diseases.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The presence of the thiophene ring in this molecule not only contributes to its structural complexity but also enhances its pharmacological properties. Thiophene derivatives are known for their ability to modulate biological pathways, making them valuable scaffolds for drug development. The combination of a pyridazine ring and a thiophene moiety in 2,5-dichloro-N-{2-6-o x o -3 - (thiophen - 2 - yl) - 1 , 6 - dihydropyridazin - 1 - yle thyl } benzene - 1 - sulfonamide creates a unique structure that may offer novel mechanisms of action.

In vitro studies have begun to explore the potential of this compound as an inhibitor of key enzymes involved in disease progression. For instance, preliminary data suggest that it may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, the compound's ability to interact with protein kinases has been investigated, as these enzymes play a crucial role in cell signaling pathways associated with cancer.

The sulfonamide group in 2,5-dichloro-N-{2 - 6 - ox o -3 - (thiophen - 2 - yl) - 1 , 6 - dihydropyridazin - 1 - yle thyl } benzene - 1 - sulfonamide is particularly noteworthy due to its ability to form hydrogen bonds with biological targets. This interaction can enhance binding affinity and improve drug efficacy. Furthermore, the dichloro-substituted benzene ring contributes to the compound's lipophilicity, which is an important factor in drug absorption and distribution within the body.

Current research is focused on optimizing the synthesis of this compound to improve yield and purity while minimizing side reactions. Advances in green chemistry principles have also been applied to develop more sustainable methods for producing 2,5-dichloro-N-{2 - 6 - ox o -3 - (thiophen - 2 - yl) - 1 , 6 - dihydropyridazin - 1 - yle thyl } benzene - 1 - sulfonamide. These efforts are crucial for ensuring that future clinical trials can be conducted using high-quality materials.

The potential therapeutic applications of 2,5-dichloro-N-{2 -- 6 -- ox o --3--(thiophen -- 2-- yl)--1 ,6--dihydropyridazin--1--yle thyl } benzene -- 1 -- sulfonamide are still being explored, but early findings are encouraging. The compound's ability to modulate multiple biological pathways suggests that it may have broad therapeutic utility. Future studies will focus on evaluating its efficacy and safety profile in preclinical models before moving on to human trials.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. CAS No.946341--51--1 represents an example of how structural innovation can lead to novel therapeutic agents. By leveraging advances in synthetic chemistry and computational biology, researchers are paving the way for more effective treatments for various diseases.

In conclusion,cas no946341--51--cas no94634cas no94634cas no94634cas no94634cas no94634cas no94634cas no94634cas no94634cas no94634cas no94634cas no94634cas no94634cas no94634

br > br > br > br > br > br > br > br > br > br > br > br > br > br >